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Compound of Interest

Compound Name: CGP 20712 dihydrochloride

Cat. No.: B10787681

An essential prerequisite for conducting accurate and reproducible in vitro and in vivo studies is
the correct preparation of stock solutions. This document provides detailed application notes
and protocols for the preparation of a stock solution of CGP 20712 dihydrochloride, a potent
and highly selective 1-adrenoceptor antagonist. Adherence to these guidelines is crucial for
maintaining the compound's integrity and ensuring reliable experimental outcomes.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CGP 20712 dihydrochloride is
presented in the table below.

Property Value Reference(s)
Molecular Weight 567.39 g/mol

Formula C23H25F3N40s-2HCI

Appearance White to light yellow solid [1][2]

Purity >96%

) Store at 4°C, sealed, away
Storage (Solid) ) ] [1]
from moisture and light.

Solubility and Recommended Storage
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The solubility of CGP 20712 dihydrochloride in common laboratory solvents and the
recommended storage conditions for the resulting stock solution are crucial for experimental

success.
Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Water 50 28.37
Requires sonication
and warming. Use of
fresh, anhydrous
DMSO 49.35 28

DMSO is
recommended as it is

hygroscopic.[1]

Stock Solution Storage: Once prepared, the stock solution should be aliquoted into smaller
volumes to prevent degradation from repeated freeze-thaw cycles.[1][3] The recommended
storage conditions are as follows:

e -80°C: Stable for up to 6 months.[1][3]

e -20°C: Stable for up to 1 month.[1][3]

Experimental Protocol: Stock Solution Preparation
(50 mM in Water)

This protocol outlines the steps to prepare a 50 mM stock solution of CGP 20712
dihydrochloride in water.

Materials:
e CGP 20712 dihydrochloride powder

¢ Nuclease-free water
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Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-equilibration: Allow the vial of CGP 20712 dihydrochloride to equilibrate to room
temperature for at least 15-20 minutes before opening to minimize condensation.

e Weighing: Accurately weigh the desired amount of CGP 20712 dihydrochloride powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 50 mM stock
solution, weigh out 28.37 mg of the compound.

e Solubilization: Add the appropriate volume of nuclease-free water to the powder. For the
example above, add 1 mL of water.

» Dissolution: Cap the tube or vial securely and vortex thoroughly until the compound is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid
dissolution if necessary.

 Sterilization (Optional): If required for your specific application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter.

» Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage or at -20°C for short-
term storage.

Experimental Workflow
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Caption: Workflow for preparing a stock solution of CGP 20712 dihydrochloride.
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Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical compounds.

o Handle the compound in a well-ventilated area or under a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for detailed safety information before handling the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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